molecular formula C8H7IN2OS B8491568 5-Iodo-6-methoxy-2-(methylthio)nicotinonitrile

5-Iodo-6-methoxy-2-(methylthio)nicotinonitrile

Cat. No.: B8491568
M. Wt: 306.13 g/mol
InChI Key: CNTGLVVONIKHSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Iodo-6-methoxy-2-(methylthio)nicotinonitrile is a useful research compound. Its molecular formula is C8H7IN2OS and its molecular weight is 306.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7IN2OS

Molecular Weight

306.13 g/mol

IUPAC Name

5-iodo-6-methoxy-2-methylsulfanylpyridine-3-carbonitrile

InChI

InChI=1S/C8H7IN2OS/c1-12-7-6(9)3-5(4-10)8(11-7)13-2/h3H,1-2H3

InChI Key

CNTGLVVONIKHSF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=N1)SC)C#N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

905 μl (2 eq) of methyl iodide and 2.1 g (1.05 eq) of silver carbonate are added successively to a solution of 2.12 g (7.26 mmol) of 6-hydroxy-5-iodo-2-(methylthio)nicotinonitrile in 20 ml of 1,4-dioxane. The reaction medium is stirred at 60° C. for 5 hours. The solid is filtered and the residue rinsed thoroughly with methanol. The filtrate is evaporated and the residue purified by silica column chromatography (4:6 dichloromethane/cyclohexane as eluent) to yield 1.52 g (68%) of 5-iodo-6-methoxy-2-(methylthio)nicotinonitrile in the form of a white powder.
Quantity
905 μL
Type
reactant
Reaction Step One
Quantity
2.12 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.1 g
Type
catalyst
Reaction Step One

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